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Compound of Interest

Compound Name: Lancifodilactone C

Cat. No.: B15595999

Get Quote

This guide provides an objective comparison of the bioactivity of Lancifodilactone C, a

nortriterpenoid compound, with other relevant molecules. The information presented is based

on peer-reviewed experimental data, offering researchers, scientists, and drug development

professionals a comprehensive overview of its biological performance.

Overview of Lancifodilactone C Bioactivity
Lancifodilactone C, also known as Schigrandilactone C, has been evaluated for its potential

as a bioactive compound, with studies focusing on its anti-HIV and cytotoxic activities.

Research has demonstrated its ability to inhibit HIV-1 replication and to affect the viability of

certain cancer cell lines.

Anti-HIV-1 Activity
Lancifodilactone C has shown notable activity against the human immunodeficiency virus

type 1 (HIV-1).

Comparative Data for Anti-HIV-1 Activity
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Compound Virus Strain Cell Line EC50
Selectivity
Index (SI)

Reference

Lancifodilacto

ne C
HIV-1 C8166 5.1 µg/mL 12.7 [1]

Micrandilacto

ne C
HIV-1IIIB C8166 7.71 µg/mL >25.94 [2]

5-Methoxy-4-

methyl DCK
HIV-1

H9

lymphocytes

7.21 x 10-6

µM
>2.08 x 107

7-thia-DCK

analog (3a)
HIV-1

H9

lymphocytes
0.14 µM 1110 [3]

Note: The data presented above is for comparative purposes. The experiments were not

conducted in a head-to-head study and experimental conditions may have varied between the

different studies.

Experimental Protocol: Anti-HIV-1 Syncytium Formation
Assay
The anti-HIV-1 activity of Lancifodilactone C was assessed by inhibiting the cytopathic effects

of HIV-1 on C8166 cells. This assay is a common method to screen for potential antiviral

compounds.

General Protocol Outline:

Cell Preparation: C8166 cells, a human T-cell line, are cultured and maintained in an

appropriate medium.

Virus Inoculation: The cells are infected with a laboratory-adapted strain of HIV-1.

Compound Treatment: The infected cells are then treated with various concentrations of the

test compound (e.g., Lancifodilactone C).

Incubation: The treated and untreated (control) cells are incubated for a period that allows for

viral replication and the formation of syncytia (large, multinucleated cells resulting from the
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fusion of infected and uninfected cells).

Syncytia Quantification: The number of syncytia in the treated and untreated wells is counted

under a microscope.

Data Analysis: The 50% effective concentration (EC50), which is the concentration of the

compound that inhibits syncytium formation by 50%, is calculated. The 50% cytotoxic

concentration (CC50) is also determined to assess the compound's toxicity to the host cells.

The selectivity index (SI), calculated as the ratio of CC50 to EC50, provides a measure of

the compound's therapeutic window.
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Caption: Potential inhibition of HIV-1 replication by Lancifodilactone C.

Cytotoxicity
The cytotoxicity of Lancifodilactone C has been evaluated against various human tumor cell

lines.
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Compound Cell Line Assay IC50 Reference

Lancifodilactone

C

(Schigrandilacton

e C)

K562 (Leukemia) Not specified
Data not

available
[1]

Lancifodilactone

C

(Schigrandilacton

e C)

HepG2

(Hepatocellular

carcinoma)

Not specified
Data not

available
[1]

Goniothalamin HepG2 MTT Assay 4.6 (±0.23) µM [4]

Doxorubicin HepG2 MTT Assay Not specified [4]

Note: While the study by Xiao et al. (2008) mentions the evaluation of schigrandilactones A and

B for cytotoxicity against K562 and HepG2 cell lines, specific IC50 values for Lancifodilactone
C (Schigrandilactone C) were not provided in the abstract. Further research is needed to obtain

this specific data. The data for Goniothalamin and Doxorubicin is provided for context on typical

cytotoxic values against the HepG2 cell line.

Experimental Protocol: MTT Assay for Cytotoxicity
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

assay for assessing cell metabolic activity, which is an indicator of cell viability.

General Protocol Outline:

Cell Seeding: The target cancer cells (e.g., K562 or HepG2) are seeded in a 96-well plate

and allowed to attach overnight.

Compound Treatment: The cells are then treated with various concentrations of the test

compound.

Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

MTT Addition: MTT reagent is added to each well and incubated for a few hours. During this

time, mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT,
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yielding purple formazan crystals.

Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve

the formazan crystals.

Absorbance Measurement: The absorbance of the resulting purple solution is measured

using a microplate reader at a wavelength of approximately 570 nm.

Data Analysis: The absorbance values are used to calculate the percentage of cell viability at

each compound concentration, and the 50% inhibitory concentration (IC50) is determined.

Experimental Workflow Diagram
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Caption: Workflow of a typical MTT cytotoxicity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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